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Compound Name: GSK180736A

Cat. No.: B1672363 Get Quote

An In-Depth Technical Guide to the Selectivity of GSK180736A, a GRK2 Inhibitor

Introduction
GSK180736A is a small molecule inhibitor initially developed as a Rho-associated, coiled-coil

containing protein kinase 1 (ROCK1) inhibitor.[1][2] Subsequent research identified it as a

potent, ATP-competitive inhibitor of G protein-coupled receptor kinase 2 (GRK2).[3] GRK2

plays a crucial role in the regulation of G protein-coupled receptor (GPCR) signaling, a pathway

central to numerous physiological processes. Dysregulation of GRK2 activity has been

implicated in conditions such as heart failure, making it a significant therapeutic target.[1]

This technical guide provides a comprehensive overview of the selectivity profile of

GSK180736A, presenting quantitative data, detailed experimental methodologies, and visual

diagrams of its mechanism of action and assessment workflows.

Data Presentation: Kinase Selectivity Profile
The inhibitory activity of GSK180736A has been evaluated against a panel of kinases to

determine its selectivity. The data, summarized below, reveals a complex profile where

GSK180736A shows high potency for ROCK1 and moderate, yet selective, potency for GRK2

over other GRK subfamilies.

Table 1: IC50 Values of GSK180736A Against a Panel of
Kinases
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Kinase Target IC50 Value Notes

GRK2 0.77 µM (770 nM)
Potent inhibitor.[1][3][4][5][6][7]

[8][9]

ROCK1 14 nM - 100 nM

Highly potent; originally

developed as a ROCK1

inhibitor.[3][4][5][7][9]

PKA 30 µM to >100 µM Weak inhibitor.[1][3][4][6][8][9]

GRK1 >100 µM
Exhibits high selectivity for

GRK2 over GRK1.[2][5][8][9]

GRK5 ~100 µM (logIC50 = -4.0)
Exhibits high selectivity for

GRK2 over GRK5.[5][8][9]

RSK1 3.1 µM (3,100 nM) Moderate inhibitor.[8][9]

p20S6K 2.85 µM (2,850 nM) Moderate inhibitor.[8][9]

Table 2: Selectivity Ratios of GSK180736A
Comparison Selectivity Fold Reference

GRK2 vs. other GRKs >100-fold [1][3][4][6]

GRK2 vs. GRK1 & GRK5 ≥400-fold [2][5]

GRK2 vs. GRK5 ~300-fold [4][5]

Mandatory Visualization
Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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